Cas no 1707394-27-1 (1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid)

• Product Name: 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid
• CAS No: 1707394-27-1
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 5210645
• Update Time: 2025-08-05

1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid

• Inchi： 1S/C15H21N3O2/c19-15(20)11-6-8-18(9-7-11)14-10-12-4-2-1-3-5-13(12)16-17-14/h10-11H,1-9H2,(H,19,20)
• InChI Key： WULJYAKCCWMYBQ-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C3CCCCCC3=C2)CCC(C(O)=O)CC1

Additional information on 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid

Introduction to 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid (CAS No. 1707394-27-1)

1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid, identified by its CAS number 1707394-27-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The unique structural features of this compound, including its fused ring system and functional groups, contribute to its potential as a lead compound in various pharmacological applications.

The chemical structure of 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid consists of a piperidine ring linked to a cyclohept[c]pyridazine moiety. This arrangement creates a rigid framework that can be exploited to modulate interactions with biological targets. The presence of the carboxylic acid group at the 4-position of the piperidine ring provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific biological purposes.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid and its derivatives. Researchers have been particularly focused on its potential applications in the treatment of neurological disorders, given the importance of piperidine and pyridazine scaffolds in central nervous system (CNS) drug discovery. Studies have suggested that this compound may interact with neurotransmitter receptors and ion channels, potentially leading to effects on mood regulation, pain perception, and cognitive function.

One of the most compelling aspects of 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid is its structural similarity to known bioactive molecules. For instance, it shares structural features with certain antipsychotic and antidepressant drugs, which have been extensively studied for their mechanisms of action. By leveraging this similarity, researchers can use computational modeling and structure-based drug design techniques to predict how this compound might behave in vivo and how it might be optimized for better efficacy and reduced side effects.

The synthesis of 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complex fused ring system requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in building the intricate framework of this compound.

Recent research has also highlighted the importance of understanding the metabolic fate of 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid in order to optimize its pharmacokinetic properties. Studies using metabolomics techniques have revealed that this compound undergoes various transformations in vivo, including oxidation and hydrolysis. These findings provide valuable insights into how the molecule is processed by the body and can guide efforts to improve its bioavailability and reduce potential toxicity.

The potential therapeutic applications of 1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yl)-piperidine-4-carboxylic acid extend beyond neurological disorders. Preliminary studies suggest that it may also have anti-inflammatory and analgesic properties. The ability to modulate inflammatory pathways is particularly relevant given the role of inflammation in various chronic diseases. Additionally, the compound's interaction with pain-signaling pathways makes it a promising candidate for developing new treatments for chronic pain conditions.

In conclusion,1-(6,7,8,9-Tetrahydro-5H-cyclohepta[c]pyridazin-3-yi l)-piperidine -4-carboxylic acid (CAS No. 1707394 -27 -1) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable scaffold for drug development, particularly in areas such as CNS disorders, inflammation,and pain management. As research continues, further insights into its pharmacological propertiesand synthetic strategies will undoubtedly lead to new therapeutic breakthroughs.